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Introduction
Rheumatoid arthritis (RA) is a chronic autoimmune disease characterized by synovial

inflammation and progressive joint destruction. Animal models of arthritis are indispensable

tools for understanding the pathophysiology of RA and for the preclinical evaluation of novel

therapeutic agents. CAY10404 is a potent and selective inhibitor of cyclooxygenase-2 (COX-2),

a key enzyme in the inflammatory cascade responsible for the production of prostaglandins.

Elevated levels of COX-2 and its product, prostaglandin E2 (PGE2), are strongly implicated in

the pathogenesis of arthritis, contributing to inflammation, pain, and tissue damage. These

application notes provide a comprehensive guide for the administration and evaluation of

CAY10404 in the Collagen-Induced Arthritis (CIA) mouse model, a widely used and clinically

relevant model of RA.

CAY10404: A Selective COX-2 Inhibitor
CAY10404 is a chemical compound that selectively inhibits the COX-2 enzyme over COX-1.

This selectivity is advantageous as COX-1 is constitutively expressed in many tissues and

plays a role in physiological functions such as maintaining the integrity of the gastric mucosa

and mediating platelet aggregation. By specifically targeting the inducible COX-2 enzyme,

which is upregulated during inflammation, CAY10404 is expected to exert anti-inflammatory

effects with a potentially reduced risk of gastrointestinal side effects associated with non-

selective NSAIDs.
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Signaling Pathway of CAY10404 in Arthritis
In the context of arthritis, pro-inflammatory stimuli such as TNF-α and IL-1β trigger the

upregulation of COX-2 in synovial fibroblasts, macrophages, and other immune cells. COX-2

then catalyzes the conversion of arachidonic acid to prostaglandin H2 (PGH2), which is further

metabolized to various prostaglandins, including PGE2. PGE2 is a potent inflammatory

mediator that promotes vasodilation, increases vascular permeability, and sensitizes

nociceptors, leading to the classic signs of inflammation: swelling, redness, and pain.

CAY10404, by inhibiting COX-2, blocks the production of PGE2, thereby mitigating these

inflammatory responses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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